Cas no 111946-23-7 (2-[3-(4-methoxyphenyl)cyclohexyl]acetic acid)

• Product Name: 2-[3-(4-methoxyphenyl)cyclohexyl]acetic acid
• CAS No: 111946-23-7
• MF: C₁₅H₂₀O₃
• MW: 248.317504882813
• CID: 2607642
• PubChem ID: 13717884
• Update Time: 2025-04-21

2-[3-(4-methoxyphenyl)cyclohexyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[3-(4-methoxyphenyl)cyclohexyl]acetic acid
• DTXSID00547501
• [3-(4-Methoxyphenyl)cyclohexyl]acetic acid
• 111946-23-7

• Inchi： 1S/C15H20O3/c1-18-14-7-5-12(6-8-14)13-4-2-3-11(9-13)10-15(16)17/h5-8,11,13H,2-4,9-10H2,1H3,(H,16,17)
• InChI Key： ATOJJGJTWYSPGT-UHFFFAOYSA-N
• SMILES： OC(CC1CCCC(C2C=CC(=CC=2)OC)C1)=O

Computed Properties

• Exact Mass: 248.14124450Da
• Monoisotopic Mass: 248.14124450Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 46.5Ų